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Compound of Interest

Compound Name: Vinyl decanoate

Cat. No.: B147601

Ensuring the safe and compliant disposal of vinyl decanoate is critical for laboratory safety
and environmental protection. This document provides essential procedural guidance for
researchers, scientists, and drug development professionals, outlining the necessary steps for
handling and disposing of this chemical waste. Adherence to these protocols, in conjunction
with institutional and local regulations, is paramount.

l. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle vinyl decanoate with the
appropriate personal protective equipment (PPE) to minimize exposure risks.
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Protection Type

Specification

Rationale

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1]

Protects against splashes.

Skin Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.[1]

Prevents skin contact.

Respiratory Protection

No protective equipment is
needed under normal use
conditions.[1] In case of
aerosol formation, respiratory

protection may be required.[2]

Protects against inhalation of

mists or vapors.

General Hygiene

Handle in accordance with
good industrial hygiene and
safety practice.[1] Wash hands
thoroughly after handling.

Prevents accidental ingestion

and contamination.

Il. Step-by-Step Disposal Protocol for Vinyl

Decanoate

Vinyl decanoate must be managed as a chemical waste. The following protocol details the

necessary steps for its safe collection and disposal. Chemical waste generators must

determine if the discarded chemical is classified as a hazardous waste and consult local,

regional, and national hazardous waste regulations for complete and accurate classification.

Step 1: Waste Collection

o Collect waste vinyl decanoate in a designated, compatible container. The container should

be chemically resistant and have a secure, tightly closing lid to prevent leaks and

evaporation.
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» Do not mix vinyl decanoate with other waste streams unless compatibility has been
confirmed. It is incompatible with strong oxidizing agents.

Step 2: Labeling and Storage

o Clearly label the waste container with "Hazardous Waste" and the full chemical name, "Vinyl
Decanoate."

o Store the container in a designated, well-ventilated satellite accumulation area, at or near the
point of generation. Keep containers tightly closed in a dry, cool place.

Step 3: Accidental Spill Cleanup
 In the event of a spill, do not allow the product to enter drains.

e For non-emergency personnel, do not breathe vapors or aerosols. Evacuate the area and
consult an expert.

o Cover drains. Collect, bind, and pump off spills. Absorb the spill with a liquid-absorbent, non-
combustible material (e.g., Chemizorb®, sand, earth, vermiculite).

o Sweep up the absorbed material and place it into a suitable, labeled container for disposal.
Step 4: Disposal of "Empty" Containers

e To be considered "empty," a container must be triple-rinsed with a suitable solvent.

e The rinsate from each rinse must be collected and disposed of as hazardous waste.

 Atfter triple-rinsing, deface or remove all chemical labels from the container before disposing
of it as regular trash.

Step 5: Arranging for Final Disposal

e Once the waste container is full or ready for disposal, contact your institution's Environmental
Health and Safety (EHS) office to arrange for a waste pickup.

e Dispose of the contents and container to an approved waste disposal plant.
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lll. Quantitative Data for Vinyl Decanoate

The following table summarizes key quantitative data for vinyl decanoate, extracted from
safety data sheets.

Property Value

Boiling Point/Range 119-120°C/246.2 - 248 °F
Flash Point 104 °C/219.2 °F

Specific Gravity 0.886 g/cm?

Molecular Formula C12H2202

Molecular Weight 198.30

IV. Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of vinyl decanoate.
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Caption: Workflow for the safe disposal of vinyl decanoate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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